Cas no 27334-45-8 (Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester)
27334-45-8 structure
Product Name:Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester
CAS No:27334-45-8
MF:C12H16O2
MW:192.254243850708
CID:1429985
PubChem ID:19042498
Update Time:2025-04-20
Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester
- methyl 2-tert-butylbenzoate
- AKOS020228210
- 27334-45-8
- SCHEMBL1788233
- FYUGIEMMGZXLBS-UHFFFAOYSA-N
- methyl tert-butylbenzoate
- tert.-butyl benzoic acid methyl ester
- DTXSID70597654
- Methyl 2-(tert-butyl)benzoate
-
- Inchi: 1S/C12H16O2/c1-12(2,3)10-8-6-5-7-9(10)11(13)14-4/h5-8H,1-4H3
- InChI Key: FYUGIEMMGZXLBS-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1C(C)(C)C)=O
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
27334-45-8 (Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester) Related Products
- 40496-93-3(4-tert-butylphthalic anhydride)
- 6623-98-9(Methyl 2-Isopropylbenzoate)
- 26537-19-9(4-tert-Butylbenzoic Acid Methyl Ester)
- 63846-76-4(Ethyl 2,4,6-triisopropylbenzoate)
- 50604-01-8(Benzoic acid, 2-ethyl-, methyl ester)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk